Cas no 1320-75-8 (L-Cysteine, ethyl-(9CI))

L-Cysteine, ethyl-(9CI) structure
L-Cysteine, ethyl-(9CI) structure
Product Name:L-Cysteine, ethyl-(9CI)
CAS No:1320-75-8
MF:C5H11NO2S
MW:149.21134018898
CID:205078
PubChem ID:142751
Update Time:2025-04-19

L-Cysteine, ethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine, ethyl-(9CI)
    • Cysteine,ethyl- (8CI)
    • (2R)-2-(ethylamino)-3-sulfanylpropanoic acid
    • 1320-75-8
    • Cysteine, ethyl-
    • SCHEMBL340834
    • AKOS006376853
    • DTXSID70157297
    • Inchi: 1S/C5H11NO2S/c1-2-6-4(3-9)5(7)8/h4,6,9H,2-3H2,1H3,(H,7,8)/t4-/m0/s1
    • InChI Key: SMLNREUXXJESLR-BYPYZUCNSA-N
    • SMILES: SC[C@@H](C(=O)O)NCC

Computed Properties

  • Exact Mass: 149.05113
  • Monoisotopic Mass: 149.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 97
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.5
  • Topological Polar Surface Area: 50.3Ų

Experimental Properties

  • Density: 1.157
  • Boiling Point: 245.9°Cat760mmHg
  • Flash Point: 102.5°C
  • PSA: 63.32

L-Cysteine, ethyl-(9CI) Pricemore >>

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